
Technical Guide: 1,2,10-Decanetriol (CAS 91717-
85-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2,10-Decanetriol

Cat. No.: B043568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,10-Decanetriol (CAS 91717-85-0) is a tri-functional aliphatic alcohol. Its linear ten-carbon

backbone is functionalized with hydroxyl groups at the 1, 2, and 10 positions. This structure

imparts both hydrophilic and hydrophobic characteristics to the molecule, making it a versatile

building block in organic synthesis. While extensive biological data and specific experimental

protocols for 1,2,10-decanetriol are not readily available in public literature, its utility is implied

in the synthesis of novel lipids, surfactants, and as a scaffold in medicinal chemistry. This guide

summarizes its known properties, lists suppliers, and provides hypothetical experimental and

conceptual frameworks for its application in research and development.

Chemical and Physical Properties
The known properties of 1,2,10-Decanetriol are summarized in the table below. These values

are aggregated from various chemical databases and supplier information.
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Property Value Source

CAS Number 91717-85-0 Multiple

Molecular Formula C₁₀H₂₂O₃ [1]

Molecular Weight 190.28 g/mol [1]

IUPAC Name decane-1,2,10-triol N/A

Synonyms 1,2,10-Trihydroxydecane

Appearance
White to almost white

powder/crystal
[2]

Melting Point 66.0 to 70.0 °C [2]

Boiling Point (Predicted) 341.486 °C at 760 mmHg [1]

Density (Calculated) 1.02 g/cm³ [1]

Flash Point (Calculated) 162.031 °C [1]

SMILES OCC(O)CCCCCCCCO [1]

InChI

1S/C10H22O3/c11-8-6-4-2-1-

3-5-7-10(13)9-12/h10-13H,1-

9H2

[1]

InChIKey
RHINSRUDDXGHLV-

UHFFFAOYSA-N
[1]

Suppliers
1,2,10-Decanetriol is available from several chemical suppliers, indicating its use in research

and manufacturing.
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Supplier Location Notes

Achemica Switzerland
Chemical manufacturer since

2010.[1]

Alfa Chemistry USA
Chemical distributor since

2012.[1]

International Laboratory

Limited
USA

Chemical manufacturer since

2002.[1]

Amadis Chemical Company

Limited
- Listed as a supplier.[3]

Combi-Blocks, Inc. USA
Supplier of laboratory

chemicals.

Santa Cruz Biotechnology USA
Supplier of biochemicals for

research.[4]

Sigma-Aldrich USA
Supplier for early discovery

researchers.

TCI (Tokyo Chemical Industry) Japan
Supplier of research

chemicals.[5]

Echemi -
Online chemical marketplace.

[6]

Ambeed -
Supplier of chemical building

blocks.[7]

Firsky International Trade

(Wuhan) Co., Ltd
China

Supplier of pharmaceutical

intermediates.[4]

ChemBuyersGuide.com, Inc. -
Online directory of chemical

suppliers.[3]

BIOZOL Germany
Supplier of life science

reagents.[8]

CymitQuimica Spain
Supplier of laboratory

chemicals.[5]
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BenchChem USA
Supplier of high-purity

research chemicals.[2]

Conceptual Experimental Protocol: Synthesis of a
Phospholipid Analog
Given the structure of 1,2,10-decanetriol, it can serve as a precursor for synthetic lipids. The

following is a hypothetical, generalized protocol for the synthesis of a simplified phospholipid

analog. This protocol is for illustrative purposes and has not been experimentally validated for

this specific compound.

Objective: To synthesize a phospholipid analog with a 1,2-decanetriol backbone.

Materials:

1,2,10-Decanetriol

Fatty acid chloride (e.g., stearoyl chloride)

Phosphoryl chloride (POCl₃)

Choline tosylate

Anhydrous pyridine

Anhydrous dichloromethane (DCM)

Triethylamine (TEA)

Silica gel for column chromatography

Standard laboratory glassware and equipment

Methodology:

Monoprotection of the primary hydroxyl group: The more reactive primary hydroxyl group at

the 10-position can be selectively protected using a suitable protecting group (e.g., trityl
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chloride) to prevent its reaction in the subsequent steps.

Esterification: The two hydroxyl groups at the 1 and 2 positions are esterified with a fatty acid

chloride (e.g., stearoyl chloride) in the presence of a base like pyridine or TEA in an

anhydrous solvent like DCM.

Deprotection: The protecting group on the 10-hydroxyl is removed under appropriate

conditions (e.g., mild acid for a trityl group).

Phosphorylation: The deprotected hydroxyl group at the 10-position is then reacted with

phosphoryl chloride to introduce the phosphate group.

Headgroup attachment: The resulting phosphate is coupled with a headgroup, such as

choline (from choline tosylate), to form the final phospholipid analog.

Purification: The final product is purified by silica gel column chromatography.

Synthetic Workflow

1,2,10-Decanetriol Monoprotection of 10-OH
Trityl Chloride

Esterification of 1,2-diols
Fatty Acid Chloride, Pyridine

Deprotection of 10-OH
Mild Acid

Phosphorylation of 10-OH
POCl3

Headgroup Attachment
Choline Tosylate

Purification
Column Chromatography

Phospholipid Analog

Click to download full resolution via product page

A generalized synthetic workflow for a phospholipid analog.

Conceptual Signaling Pathway Involvement
While there is no direct evidence of 1,2,10-decanetriol's involvement in biological signaling,

synthetic lipids derived from it could potentially integrate into cellular membranes and modulate

signaling pathways. For instance, a synthetic phospholipid analog could alter membrane fluidity

or interact with membrane-bound enzymes.

The following diagram illustrates a hypothetical mechanism where a synthetic lipid analog,

derived from 1,2,10-decanetriol, integrates into a cell membrane and influences a generic

signaling cascade.
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Cell Membrane
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(from 1,2,10-Decanetriol)

Membrane Receptor
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(e.g., PLC, AC)

Modulates Activity

Activates

Second Messenger
(e.g., IP3, cAMP)
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Downstream Kinase Cascade

Activates

Cellular Response
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Hypothetical modulation of a signaling pathway.
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Conclusion
1,2,10-Decanetriol is a chemical intermediate with potential applications in the synthesis of

novel molecules for materials science and drug development. While its direct biological effects

are not well-documented, its structure provides a versatile platform for creating new chemical

entities, such as lipid analogs, which could have interesting biological properties. Further

research is needed to explore the full potential of this compound and its derivatives in various

scientific and therapeutic areas. The provided conceptual frameworks for synthesis and

biological interaction are intended to stimulate further investigation into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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